3-amino-N-(4-methyl-1,3-thiazol-2-yl)propanamide

• Molecular Formula: C7H11N3OS
• Molecular Weight: 185.25 g/mol
• IUPAC Name: 3-amino-N-(4-methyl-1,3-thiazol-2-yl)propanamide
• InChI: InChI=1S/C7H11N3OS/c1-5-4-12-7(9-5)10-6(11)2-3-8/h4H,2-3,8H2,1H3,(H,9,10,11)
• InChI Key: BBICGJTVKAZOIN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)NC(=O)CCN

Description

3-amino-N-(4-methyl-1,3-thiazol-2-yl)propanamide ( 1016803-68-1) is a synthetic organic compound with the molecular formula C7H11N3OS and a molecular weight of 185.25 g/mol. This molecule features a propanamide chain linked to a 4-methylthiazole ring, a privileged scaffold in medicinal chemistry known for its diverse pharmacological properties . As a thiazole derivative, this compound serves as a valuable building block in scientific research, particularly in the design and synthesis of novel heterocyclic hybrids with potential enzyme inhibitory activity. Structurally related propanamide-thiazole hybrids have demonstrated significant promise in biochemical studies as potent inhibitors of enzymes such as urease and alkaline phosphatase . The mechanism of action for such inhibitors often involves non-competitive or allosteric inhibition, where the molecule binds to the enzyme to form a stable enzyme-inhibitor complex, thereby modulating biological activity . Researchers value these compounds for their mild cytotoxicity profiles, as ascertained through hemolysis assays, suggesting their potential as nontoxic scaffolds for further investigation . This compound is intended for research applications in chemistry and biology laboratories. Please note: This product is strictly for Research Use Only (RUO). It is not intended for diagnostic, therapeutic, or any human or veterinary use. All safety data sheets and handling instructions should be reviewed prior to use.

Preparation Methods

Synthesis of 3-bromo-N-(1,3-thiazol-2-yl)propanamide

3-bromo-N-(1,3-thiazol-2-yl)propanamide can be prepared by reacting 1,3-thiazol-2-amine with 3-bromopropanoyl chloride in an equimolar amount by manual shaking in a 5% aqueous solution of \$$ Na2CO3 \$$. Solid precipitates form in purified form after stirring for 10–20 minutes. The precipitates are then filtered, washed with cold distilled water, and dried for further use.

Synthesis of 3-({5-[(2-amino-1,3-thiazol-4-yl)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)-N-(un/substituted-phenyl)propanamides

To synthesize 3-({5-[(2-amino-1,3-thiazol-4-yl)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)-N-(un/substituted-phenyl)propanamides, dissolve 5-[(2-amino-1,3-thiazol-4-yl)methyl]-1,3,4-oxadiazol-2-thiol in ethanol, then dissolve solid potassium hydroxide on reflux. Pour carbon disulfide dropwise and reflux the reaction mixture again for 5 hours. After completion of the reaction, evaporate the excess ethanol and add sufficient ice-cold distilled water, followed by dilute hydrochloric acid to adjust the pH to 4-5. Filter the light peach-colored precipitates and wash with distilled water.

Chemical Reactions

3-amino-N-(4-methyl-1,3-thiazol-2-yl)propanamide dihydrochloride can participate in various chemical reactions, including oxidation, where the thiazole ring can be oxidized.

Comparison of Thiazole Derivatives

Compound	CAS No.	Molecular Weight	Potential Therapeutic Use
3-amino-N-(4-methyl-1,3-thiazol-2-yl)propanamide dihydrochloride	1211319-43-5	258.17	Potential therapeutic

Chemical Reactions Analysis

Types of Reactions

3-amino-N-(4-methyl-1,3-thiazol-2-yl)propanamide undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The thiazole ring can undergo electrophilic and nucleophilic substitution reactions, particularly at the C-2 and C-5 positions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate; typically carried out in aqueous or organic solvents.

Reduction: Sodium borohydride, lithium aluminum hydride; reactions are usually performed in anhydrous conditions.

Substitution: Electrophilic substitution often involves reagents like halogens or sulfonyl chlorides, while nucleophilic substitution may use amines or thiols.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce amines or alcohols. Substitution reactions can lead to a variety of functionalized thiazole derivatives .

Scientific Research Applications

3-amino-N-(4-methyl-1,3-thiazol-2-yl)propanamide has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex thiazole derivatives.

Biology: Investigated for its potential antimicrobial, antifungal, and antiviral activities.

Medicine: Explored for its potential as an anticancer, anti-inflammatory, and neuroprotective agent.

Industry: Utilized in the development of agrochemicals, dyes, and photographic sensitizers

Mechanism of Action

The mechanism of action of 3-amino-N-(4-methyl-1,3-thiazol-2-yl)propanamide varies depending on its specific application. In biological systems, thiazole derivatives can interact with various molecular targets, including enzymes and receptors. For example, some thiazole compounds inhibit enzyme activity by binding to the active site, while others may modulate receptor function by acting as agonists or antagonists.

Comparison with Similar Compounds

Amino Group vs. Halogen/Sulfonyl Substituents

• The β-amino group in the main compound distinguishes it from halogenated analogs (e.g., 3-chloro-N-(4-sulfamoylphenyl)propanamide ).
• Sulfonyl and sulfanyl linkers in compounds like 8d–h introduce polarity and conformational flexibility, which may influence binding to enzymes like alkaline phosphatase.

Thiazole Substitution Patterns

• 4-Methylthiazole in the main compound provides steric bulk compared to unsubstituted thiazole derivatives (e.g., 3-amino-N-(1,3-thiazol-2-yl)propanamide ). This substitution may stabilize interactions in hydrophobic protein pockets, as seen in HDAC6 crystal structures .

Biological Activity

3-amino-N-(4-methyl-1,3-thiazol-2-yl)propanamide, a thiazole derivative, has garnered attention for its diverse biological activities. This compound is characterized by its unique structural properties, which contribute to its potential applications in medicinal chemistry, particularly in the fields of antimicrobial, anticancer, and anti-inflammatory research.

Chemical Structure and Properties

The molecular formula of 3-amino-N-(4-methyl-1,3-thiazol-2-yl)propanamide is $C_7H_{10}N_4OS$, with a molecular weight of approximately 186.23 g/mol. The compound features an amino group, a propanamide moiety, and a methyl-substituted thiazole ring. These functional groups play a crucial role in its reactivity and interaction with biological systems.

The biological activity of this compound is largely attributed to its ability to interact with various molecular targets. The thiazole ring is known to modulate enzyme activity and can inhibit microbial growth by targeting specific enzymes involved in metabolic pathways. Additionally, it may interact with DNA or proteins, influencing cellular processes.

Antimicrobial Activity

Research indicates that 3-amino-N-(4-methyl-1,3-thiazol-2-yl)propanamide exhibits significant antimicrobial properties. It has been investigated for its effectiveness against various pathogens, including bacteria and fungi. For instance:

• Bacterial Inhibition : Studies have shown that compounds similar to 3-amino-N-(4-methyl-1,3-thiazol-2-yl)propanamide display activity against Mycobacterium tuberculosis, demonstrating potential as an anti-tuberculosis agent .

Anticancer Properties

The compound has also been explored for its anticancer potential. Several studies highlight its cytotoxic effects on various cancer cell lines:

Compound	Cell Line	IC50 (µg/mL)	Mechanism
3-amino-N-(4-methyl-1,3-thiazol-2-yl)propanamide	HepG2	<1.98	Induces apoptosis
3-amino-N-(4-methyl-1,3-thiazol-2-yl)propanamide	Jurkat	<1.61	Inhibits Bcl-2 protein

These findings suggest that the compound may induce apoptosis and inhibit cell proliferation through specific interactions with cellular targets .

Anti-inflammatory Effects

In addition to its antimicrobial and anticancer activities, there is emerging evidence that this compound may possess anti-inflammatory properties. It has been proposed that through the modulation of inflammatory pathways, it could be beneficial in treating conditions characterized by excessive inflammation.

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship is crucial for optimizing the efficacy of 3-amino-N-(4-methyl-1,3-thiazol-2-yl)propanamide. Research has indicated that modifications to the thiazole ring and the propanamide group can significantly influence biological activity:

• Thiazole Ring Modifications : Substituents at different positions on the thiazole ring can enhance or reduce activity against specific targets.
• Amide Group Variations : Altering the amide functionality has been shown to affect binding affinity to target enzymes and receptors.

Case Studies

Several case studies provide insight into the practical applications of 3-amino-N-(4-methyl-1,3-thiazol-2-yl)propanamide:

• In Vitro Studies : A series of in vitro experiments demonstrated significant antibacterial activity against resistant strains of bacteria.
• Cytotoxicity Assays : In vitro cytotoxicity assays revealed that the compound effectively reduced cell viability in cancer cell lines compared to control groups.